1-(2-methyl-1,4-oxathian-2-yl)methanamine hydrochloride
Overview
Description
Preparation Methods
The synthesis of 1-(2-methyl-1,4-oxathian-2-yl)methanamine hydrochloride typically involves the reaction of 2-methyl-1,4-oxathiane with methanamine in the presence of hydrochloric acid. The reaction conditions often include controlled temperature and pH to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency.
Chemical Reactions Analysis
1-(2-methyl-1,4-oxathian-2-yl)methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles under appropriate conditions.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding alcohols or amines .
Scientific Research Applications
1-(2-methyl-1,4-oxathian-2-yl)methanamine hydrochloride has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(2-methyl-1,4-oxathian-2-yl)methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1-(2-methyl-1,4-oxathian-2-yl)methanamine hydrochloride can be compared with other similar compounds, such as:
2-methyl-1,4-oxathiane: The parent compound, which lacks the methanamine group.
1-(2-methyl-1,4-oxathian-2-yl)ethanamine hydrochloride: A similar compound with an ethyl group instead of a methyl group.
1-(2-methyl-1,4-oxathian-2-yl)propanamine hydrochloride: A similar compound with a propyl group instead of a methyl group.
The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties compared to its analogs .
Properties
CAS No. |
2445784-61-0 |
|---|---|
Molecular Formula |
C6H14ClNOS |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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